Cas no 2385291-52-9 (3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid)

• Product Name: 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid
• CAS No: 2385291-52-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6603460
• PubChem ID: 165891193
• Update Time: 2025-10-29

3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6472835
• 3-amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid
• 2385291-52-9
• 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C8H9NO2S/c1-4(2)5-3-12-7(6(5)9)8(10)11/h3H,1,9H2,2H3,(H,10,11)
• InChI Key： ZJZDZBIHEGWIPT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C)C)C(=C1C(=O)O)N

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid (CAS No. 2385291-52-9)

The compound 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid (CAS No. 2385291-52-9) is a specialized thiophene derivative that has garnered significant attention in pharmaceutical and material science research. With its unique heterocyclic structure and functional groups, this molecule serves as a versatile building block for synthesizing advanced bioactive compounds and organic electronic materials. Researchers are particularly interested in its potential applications in drug discovery, polymer chemistry, and agrochemical development, aligning with current trends in sustainable chemistry and green synthesis.

One of the most searched questions about thiophene-based compounds like 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid revolves around their synthetic pathways and reactivity. The presence of both amino and carboxylic acid functionalities in this molecule allows for diverse derivatization strategies, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Additionally, its conjugated system contributes to optical properties, sparking interest in OLED and sensor technologies.

From an industrial perspective, the demand for functionalized thiophenes like CAS No. 2385291-52-9 is rising due to their compatibility with click chemistry and catalytic transformations. Environmental concerns have also driven research into solvent-free synthesis methods for such compounds, reflecting the broader shift toward green chemistry practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound’s purity and stability, topics frequently queried in academic forums.

Innovations in computational chemistry have further propelled interest in 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid, with molecular docking studies predicting its interactions with biological targets. This aligns with the growing use of AI-driven drug design, a hot topic in 2024. Moreover, its potential in crop protection formulations responds to the agricultural sector’s need for eco-friendly pesticide alternatives.

In summary, 3-Amino-4-(prop-1-en-2-yl)thiophene-2-carboxylic acid exemplifies the convergence of multidisciplinary research, bridging gaps between organic synthesis, material science, and life sciences. Its adaptability to cutting-edge applications ensures continued relevance in both academic and industrial settings.